Cas no 1019490-36-8 (butyl1-(2-methylphenyl)ethylamine)

• Product Name: butyl1-(2-methylphenyl)ethylamine
• CAS No: 1019490-36-8
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 5156288
• PubChem ID: 43178013
• Update Time: 2026-03-04

butyl1-(2-methylphenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-butyl-α,2-dimethyl-
• n-(1-(O-tolyl)ethyl)butan-1-amine
• butyl1-(2-methylphenyl)ethylamine

• Inchi： 1S/C13H21N/c1-4-5-10-14-12(3)13-9-7-6-8-11(13)2/h6-9,12,14H,4-5,10H2,1-3H3
• InChI Key： IUBIYHQARZNQDS-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1C)(C)NCCCC

Additional information on butyl1-(2-methylphenyl)ethylamine

Recent Advances in the Study of Butyl1-(2-methylphenyl)ethylamine (CAS: 1019490-36-8)

Butyl1-(2-methylphenyl)ethylamine (CAS: 1019490-36-8) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of neurological disorders and metabolic diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

The synthesis of butyl1-(2-methylphenyl)ethylamine has been optimized in recent studies to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency. These methodological advancements have facilitated more reliable and reproducible research outcomes, paving the way for further investigations into its biological activities.

Pharmacological studies have revealed that butyl1-(2-methylphenyl)ethylamine exhibits promising activity as a modulator of certain neurotransmitter systems. Specifically, it has been shown to interact with dopamine and serotonin receptors, suggesting potential applications in the treatment of mood disorders and neurodegenerative diseases. Preliminary in vitro and in vivo experiments have demonstrated its ability to cross the blood-brain barrier, a critical factor for its efficacy in central nervous system (CNS)-targeted therapies.

In addition to its neurological effects, recent research has highlighted the compound's role in metabolic regulation. Studies have indicated that butyl1-(2-methylphenyl)ethylamine may influence lipid metabolism and insulin sensitivity, making it a candidate for further exploration in the context of obesity and type 2 diabetes. These findings are particularly significant given the growing prevalence of metabolic disorders worldwide and the need for novel therapeutic agents.

Despite these promising results, challenges remain in the development of butyl1-(2-methylphenyl)ethylamine as a therapeutic agent. Issues such as bioavailability, potential side effects, and long-term safety profiles need to be addressed through rigorous preclinical and clinical studies. Researchers are currently focusing on optimizing the compound's pharmacokinetic properties and evaluating its toxicity in animal models to ensure its suitability for human use.

In conclusion, butyl1-(2-methylphenyl)ethylamine (CAS: 1019490-36-8) represents a compound with significant potential in both neurological and metabolic research. The latest studies have provided valuable insights into its synthesis, pharmacological properties, and therapeutic applications. However, further research is necessary to fully understand its mechanisms of action and to overcome the challenges associated with its development as a drug. This brief underscores the importance of continued investigation into this compound, which may ultimately contribute to the advancement of treatments for a range of medical conditions.